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Compound of Interest

Compound Name: Titanium(ll) chloride

Cat. No.: B8582975

Technical Support Center: Titanium(ll) Chloride
(TiCl2)

This guide provides essential safety information, handling and storage procedures, and
troubleshooting advice for the use of pyrophoric Titanium(ll) chloride (TiCl2) in a research and
development setting.

Frequently Asked Questions (FAQSs)

Q1: What is Titanium(ll) chloride and why is it considered hazardous?

Al: Titanium(ll) chloride is a black, crystalline solid with the chemical formula TiClz.[1][2][3] It
Is classified as a pyrophoric material, meaning it can ignite spontaneously in air.[2][3][4][5][6] It
also reacts violently with water, releasing flammable hydrogen gas.[1][4][5] These properties
make it a significant fire and explosion hazard if not handled correctly.

Q2: What are the primary applications of Titanium(ll) chloride in research?

A2: Titanium(ll) chloride is a strong reducing agent and finds use in various chemical
syntheses.[1][5] Its applications include catalysis in organic reactions, particularly in
polymerization, and as a precursor for the synthesis of other titanium compounds and
materials.[1]

Q3: What are the immediate first aid measures in case of exposure to Titanium(ll) chloride?
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A3:

« Skin Contact: Immediately brush off any solid particles. If the skin comes into contact with
the substance, immerse the affected area in cool water or wrap in wet bandages.[7] Remove
contaminated clothing and rinse the skin with copious amounts of water for at least 15
minutes.[6][8] Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present and
easy to do.[6] Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air and keep them in a position comfortable for
breathing.[6][7] If breathing is difficult, provide oxygen. If the person is not breathing, give
artificial respiration.[6] Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting.[6][7] Rinse the mouth with water.[6][7] Never give
anything by mouth to an unconscious person.[6] Seek immediate medical attention.

Q4: What type of personal protective equipment (PPE) is required when working with
Titanium(ll) chloride?

A4: A comprehensive set of PPE is mandatory. This includes:

A flame-resistant lab coat.[9]

Chemical splash goggles and a face shield.[9]

Heavy-duty, chemical-resistant gloves. It is often recommended to wear a double layer of
gloves.[9]

Ensure a safety shower and eyewash station are readily accessible.[3]
Q5: How should Titanium(ll) chloride be stored?

A5: Titanium(ll) chloride must be stored under an inert atmosphere (e.g., argon or nitrogen) to
prevent contact with air and moisture.[6][7][10] It should be kept in a tightly closed container in
a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[6][7][10]
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Issue

Possible Cause(s)

Recommended Action(s)

Sparks or smoke observed

upon opening the container.

Exposure to air or moisture.

Immediately cover the
container opening with a dry,
inert material like sand or
powdered lime (calcium oxide).
[11] If a fire starts, use a Class
D fire extinguisher. DO NOT
USE WATER, carbon dioxide,
or foam extinguishers.[8][12]
Evacuate the area and call for
emergency assistance if the
situation cannot be controlled.
[8][11]

A small spill of TiCl2 powder

occurs in the fume hood.

Accidental mishandling during

transfer.

Cover the spill with a dry, inert
absorbent material such as
sand or powdered lime.[11]
Carefully collect the mixture
into a designated, dry, and
properly labeled waste
container. Quench the residue
slowly and carefully following
the established protocol (see

Experimental Protocols).[8][11]

The TiClz reagent appears

discolored or has clumps.

Potential decomposition due to
slow air or moisture leak in the

container.

Do not use the reagent if its
integrity is questionable. The
discoloration may indicate the
formation of titanium oxides or
hydroxides. Dispose of the
material following the
appropriate quenching and

waste disposal procedures.

A fire starts in the work area

during handling.

Ignition of the pyrophoric

material or flammable solvents.

If a person's clothing is on fire,
guide them to the nearest
safety shower.[8][11] For small

fires involving the chemical,
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use a Class D fire extinguisher
or smother with dry sand.[12]
For larger fires, evacuate the
area and activate the fire
alarm.[8][10]

Quantitative Data Summary

Recommended

Parameter o Source(s)
Value/Specification

Storage Atmosphere Inert gas (Argon or Nitrogen) [6][7][10]

Storage Temperature Cool, dry place [6]

) ) Water, moist air, strong

Incompatible Materials o [41[6]
oxidizing agents
Class D (for combustible

Fire Extinguisher Type metals) or dry sand/powdered [11][12]

lime

Emergency Shower/Eyewash

Must be readily accessible

[8]

Experimental Protocols
Protocol 1: Safe Handling and Transfer of Titanium(ll)

Chloride

Objective: To safely transfer solid Titanium(ll) chloride from its storage container to a reaction

vessel under an inert atmosphere.

Materials:

o Titanium(ll) chloride in its original container

e Glovebox or Schlenk line with an inert atmosphere (Argon or Nitrogen)

e Dry, clean glassware (e.g., Schlenk flask, round-bottom flask)

© 2025 BenchChem. All rights reserved.

5/11

Tech Support


https://cameochemicals.noaa.gov/chemical/4652
https://ehs.yale.edu/sites/default/files/files/pyrophoric-water-compound-sop.pdf
https://ehs.weill.cornell.edu/sites/default/files/pyrophorics.pdf
https://www.lookchem.com/msds/20134/10049-06-6_Titanium%20chloride(TiCl2).html
https://www.guidechem.com/msds/10049-06-6.html
https://ehs.weill.cornell.edu/sites/default/files/pyrophorics.pdf
https://www.lookchem.com/msds/20134/10049-06-6_Titanium%20chloride(TiCl2).html
https://www.chemsrc.com/en/cas/10049-06-6_35760.html
https://www.lookchem.com/msds/20134/10049-06-6_Titanium%20chloride(TiCl2).html
https://www.chemistry.ucla.edu/wp-content/uploads/2012/09/SOP_Pyrophoric_Liquid_Reagents.pdf
https://cameochemicals.noaa.gov/chemical/4652
https://ehs.yale.edu/sites/default/files/files/pyrophoric-water-compound-sop.pdf
https://www.benchchem.com/product/b8582975?utm_src=pdf-body
https://www.benchchem.com/product/b8582975?utm_src=pdf-body
https://www.benchchem.com/product/b8582975?utm_src=pdf-body
https://www.benchchem.com/product/b8582975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8582975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

e Dry, compatible spatula

o Appropriate PPE (flame-resistant lab coat, safety goggles, face shield, chemical-resistant
gloves)

Procedure:

o Ensure the glovebox or Schlenk line is purged and maintained under a positive pressure of a

dry, inert gas.

« Introduce the sealed container of Titanium(ll) chloride, along with all necessary glassware
and tools, into the glovebox antechamber and evacuate and refill with inert gas for at least
three cycles.

« Inside the glovebox, carefully open the container of Titanium(ll) chloride.

e Using a clean, dry spatula, weigh the desired amount of TiClz into a tared and dry reaction
vessel.

e Securely close the primary container of Titanium(ll) chloride.
o Seal the reaction vessel containing the TiCl-.
« If using a Schlenk line, perform transfers under a positive flow of inert gas.

e Once the transfer is complete, remove the reaction vessel and the sealed primary container
from the glovebox via the antechamber.

Protocol 2: Quenching and Disposal of Residual
Titanium(ll) Chloride

Objective: To safely neutralize small quantities of residual Titanium(ll) chloride for disposal.
Materials:
e Residual Titanium(ll) chloride

o Large reaction flask (at least 10 times the volume of the quenching solution)
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e Stir bar

« Inert, high-boiling point solvent (e.g., toluene or heptane)[11][13]

e |sopropanol[8][11][13]

e Methanol[11]

o Water[11][13]

e Ice bath[11][13]

 Inert atmosphere setup (glovebox or Schlenk line)

Appropriate PPE

Procedure:

Perform all initial steps under an inert atmosphere.

o Place the residual Titanium(ll) chloride in the large reaction flask equipped with a stir bar.

 Dilute the TiClz by adding a significant amount of an inert, dry solvent like toluene or
heptane.[11]

e Cool the flask in an ice bath to 0°C.[13]

e While stirring vigorously, slowly add isopropanol dropwise to the suspension.[8][11][13] Be
prepared for gas evolution.

e Once the initial vigorous reaction subsides, continue the slow addition of isopropanol.

 After the reaction with isopropanol is complete, slowly add methanol as a more reactive
quenching agent.[11]

» Finally, very slowly and carefully add water dropwise to ensure all reactive material is
consumed.[11][13]
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 Allow the mixture to slowly warm to room temperature and stir for several hours to ensure
the reaction is complete.[13]

e Neutralize the resulting solution with a weak acid like citric or acetic acid.[13]

e Dispose of the neutralized solution as hazardous waste according to institutional guidelines.
[11]

Visualizations
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Caption: Workflow for the safe handling and transfer of Titanium(ll) chloride.
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Spill Fire/Sparks
Spill Fire
Is it a small, contained spill? Is the fire small and manageable?
Yes No Yes No
Cover with dry sand/lime Evacuate and call for help Use Class D extinguisher or sand Evacuate and activate alarm

Collect and quench residue

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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